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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027

Introduction

Nabam (disodium ethylenebisdithiocarbamate) is a broad-spectrum fungicide belonging to the
dithiocarbamate class of pesticides. Due to its extensive use in agriculture to protect crops from
fungal diseases, there is a growing concern about its potential contamination of water sources.
Nabam and its degradation products can be toxic to aquatic life and may pose risks to human
health. Therefore, sensitive and reliable analytical methods for the detection of Nabam in water
are crucial for environmental monitoring and ensuring water quality. This application note
provides detailed protocols for three common analytical techniques for Nabam detection in
water: Reverse Flow Injection Analysis (rFIA) Spectrophotometry, High-Performance Liquid
Chromatography (HPLC), and Electrochemical Sensing.

Reverse Flow Injection Analysis (rFIA)
Spectrophotometry

Reverse flow injection analysis coupled with spectrophotometry offers a simple, rapid, and
cost-effective method for the determination of Nabam. This method is based on the reduction
of iron(lll) by the degradation products of Nabam in an acidic medium, followed by the
formation of a colored complex that can be measured spectrophotometrically.

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b031027?utm_src=pdf-interest
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value Reference

Limit of Detection (LOD) 0.05 pg/mL [1]

Linear Range 0.1 - 30 pg/mL [1]

Relative Standard Deviation

0.8-1.6% [1]
(RSD)

Recoveries 87 - 102% [1]

Sample Throughput 60 samples/hour [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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